74-89-5

Methylamine

In Stock

• CAS RN:
• 74-89-5

• Formula:
• CH5N
  CH3NH2
  CH3NH2
  CH5N

• InChI:
• InChI=1S/CH5N/c1-2/h2H2,1H3

• InChIKey:
• BAVYZALUXZFZLV-UHFFFAOYSA-N

• Methylamine, also known as aminomethane or methanamine, belongs to the class of organic compounds known as monoalkylamines. These are organic compounds containing an primary aliphatic amine group. Methylamine exists as a solid, soluble (in water), and a very strong basic compound (based on its pKa). Methylamine has been detected in most biofluids, including feces, blood, sweat, and urine. Within the cell, methylamine is primarily located in the cytoplasm. 3, 4-Dihydroxymandelaldehyde and methylamine can be biosynthesized from epinephrine;  which is mediated by the enzyme amine oxidase [flavin-containing] a. In humans, methylamine is involved in the citalopram action pathway, the tyrosine metabolism pathway, the citalopram metabolism pathway, and the disulfiram action pathway. Methylamine is also involved in several metabolic disorders, some of which include the tyrosinem...

4-(Hydroxymethyl)benzonitrile

In Stock

• CAS RN:
• 874-89-5

• Formula:
• C8H7NO

• InChI:
• InChI=1S/C8H7NO/c9-5-7-1-3-8(6-10)4-2-7/h1-4,10H,6H2

• InChIKey:
• XAASLEJRGFPHEV-UHFFFAOYSA-N

• 4-(Hydroxymethyl)benzonitrile can be synthesized via hydrosilylation reaction in the presence of Fe complex Bu₄N[Fe(CO)₃(NO)] [catalyst]. It can also be prepared from 4-(aminomethyl) benzyl alcohol.
  4-cyanobenzyl alcohol is an aromatic primary alcohol. It derives from a benzyl alcohol.
  

H-D-Ala-Ala-Ala-OH

In Stock

• CAS RN:
• 5874-89-5

• Formula:
• C9H17N3O4

• InChI:
• InChI=1S/C9H17N3O4/c1-4(10)7(13)11-5(2)8(14)12-6(3)9(15)16/h4-6H,10H2,1-3H3,(H,11,13)(H,12,14)(H,15,16)/t4-,5+,6+/m1/s1

• InChIKey:
• BYXHQQCXAJARLQ-SRQIZXRXSA-N

• H-D-Ala-Ala-Ala-OH is a useful research compound. Its molecular formula is C9H17N3O4 and its molecular weight is 231.25 g/mol. The purity is usually 95%.

1-(Pyridin-3-yl)-1H-imidazole-4-carboxylic acid

In Stock

• CAS RN:
• 128274-89-5

• Formula:
• C9H7N3O2

• InChI:
• InChI=1S/C9H7N3O2/c13-9(14)8-5-12(6-11-8)7-2-1-3-10-4-7/h1-6H,(H,13,14)

• InChIKey:
• AKRQXYOGUUHCBK-UHFFFAOYSA-N

• 1-(Pyridin-3-yl)-1H-imidazole-4-carboxylic acid is a useful research compound. Its molecular formula is C9H7N3O2 and its molecular weight is 189.174. The purity is usually 95%.

2-((2,5-dichlorophenyl)thio)-N-(3-nitrophenyl)acetamide

In Stock

• CAS RN:
• 327074-89-5

• Formula:
• C14H10Cl2N2O3S

• InChI:
• InChI=1S/C14H10Cl2N2O3S/c15-9-4-5-12(16)13(6-9)22-8-14(19)17-10-2-1-3-11(7-10)18(20)21/h1-7H,8H2,(H,17,19)

• InChIKey:
• MLDGBPBONASVJX-UHFFFAOYSA-N

• 2-((2,5-dichlorophenyl)thio)-N-(3-nitrophenyl)acetamide is a useful research compound. Its molecular formula is C14H10Cl2N2O3S and its molecular weight is 357.21. The purity is usually 95%.

[4-[(E)-2-cyano-3-(2-methoxy-4-nitroanilino)-3-oxoprop-1-enyl]-2-ethoxyphenyl] naphthalene-1-carboxylate

In Stock

• CAS RN:
• 380474-89-5

• Formula:
• C30H23N3O7

• InChI:
• InChI=1S/C30H23N3O7/c1-3-39-28-16-19(11-14-26(28)40-30(35)24-10-6-8-20-7-4-5-9-23(20)24)15-21(18-31)29(34)32-25-13-12-22(33(36)37)17-27(25)38-2/h4-17H,3H2,1-2H3,(H,32,34)/b21-15+

• InChIKey:
• TZXHSTIAHQJSHG-UHFFFAOYSA-N

• [4-[(E)-2-cyano-3-(2-methoxy-4-nitroanilino)-3-oxoprop-1-enyl]-2-ethoxyphenyl] naphthalene-1-carboxylate is a useful research compound. Its molecular formula is C30H23N3O7 and its molecular weight is 537.528. The purity is usually 95%.

4-(3-Amino-pyrrolidin-1-yl)-piperidine-1-carboxylic acid tert-butyl ester

In Stock

• CAS RN:
• 885274-89-5

• Formula:
• C14H27N3O2

• InChI:
• InChI=1S/C14H27N3O2/c1-14(2,3)19-13(18)16-8-5-12(6-9-16)17-7-4-11(15)10-17/h11-12H,4-10,15H2,1-3H3

• InChIKey:
• AXSZRIFILNLUSR-UHFFFAOYSA-N

• 4-(3-Amino-pyrrolidin-1-yl)-piperidine-1-carboxylic acid tert-butyl ester is a useful research compound. Its molecular formula is C14H27N3O2 and its molecular weight is 269.38 g/mol. The purity is usually 95%.

3-Chloro-5-fluoro-2'-pyrrolidinomethyl benzophenone

In Stock

• CAS RN:
• 898774-89-5

• Formula:
• C18H17ClFNO

• InChI:
• InChI=1S/C18H17ClFNO/c19-15-9-14(10-16(20)11-15)18(22)17-6-2-1-5-13(17)12-21-7-3-4-8-21/h1-2,5-6,9-11H,3-4,7-8,12H2

• InChIKey:
• COOCFFXUFPOJSP-UHFFFAOYSA-N

• 3-Chloro-5-fluoro-2'-pyrrolidinomethyl benzophenone is a useful research compound. Its molecular formula is C18H17ClFNO and its molecular weight is 317.8 g/mol. The purity is usually 95%.

2,3,8-Trihydroxy-3-methyl-2,4-dihydrobenzo[a]anthracene-1,7,12-trione

• CAS RN:
• 102674-89-5

• Formula:
• C19H14O6

• InChI:
• InChI=1S/C19H14O6/c1-19(25)7-8-5-6-10-14(12(8)17(23)18(19)24)16(22)9-3-2-4-11(20)13(9)15(10)21/h2-6,18,20,24-25H,7H2,1H3

• InChIKey:
• ZGIMJLWQWQRQNJ-UHFFFAOYSA-N

• PD 116779 is a new antitumor antibiotic of the benz[a]anthraquinone class.

N,N-dimethyl-N'-[2-[4-[3-(propan-2-ylamino)pyridin-2-yl]piperazine-1-carbonyl]-1H-indol-5-yl]methanimidamide

• CAS RN:
• 144674-89-5

• Formula:
• C24H31N7O

• InChI:
• InChI=1S/C24H31N7O/c1-17(2)27-21-6-5-9-25-23(21)30-10-12-31(13-11-30)24(32)22-15-18-14-19(26-16-29(3)4)7-8-20(18)28-22/h5-9,14-17,27-28H,10-13H2,1-4H3

• InChIKey:
• MQLULHDHQQQZQU-UHFFFAOYSA-N

• N,N-dimethyl-N'-[2-[4-[3-(propan-2-ylamino)pyridin-2-yl]piperazine-1-carbonyl]-1H-indol-5-yl]methanimidamide, also known as N,N-dimethyl-N'-[2-[4-[3-(propan-2-ylamino)pyridin-2-yl]piperazine-1-carbonyl]-1H-indol-5-yl]methanimidamide, is a useful research compound. Its molecular formula is C24H31N7O and its molecular weight is 433.5 g/mol. The purity is usually 95%.

8-(3,5-diethyl-1H-pyrazol-1-yl)-1-isobutyl-7-(2-methoxyethyl)-3-methyl-1H-purine-2,6(3H,7H)-dione

In Stock

• CAS RN:
• 1014074-89-5

• Formula:
• C20H30N6O3

• InChI:
• InChI=1S/C20H30N6O3/c1-7-14-11-15(8-2)26(22-14)19-21-17-16(24(19)9-10-29-6)18(27)25(12-13(3)4)20(28)23(17)5/h11,13H,7-10,12H2,1-6H3

• InChIKey:
• RKYLOPJYZMEOHA-UHFFFAOYSA-N

• 8-(3,5-diethyl-1H-pyrazol-1-yl)-1-isobutyl-7-(2-methoxyethyl)-3-methyl-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C20H30N6O3 and its molecular weight is 402.499. The purity is usually 95%.

2-ethoxy-N-(4-methylenecyclohexyl)acetamide

In Stock

• CAS RN:
• 2167074-89-5

• Formula:
• C11H19NO2

• InChI:
• InChI=1S/C11H19NO2/c1-3-14-8-11(13)12-10-6-4-9(2)5-7-10/h10H,2-8H2,1H3,(H,12,13)

• InChIKey:
• ZQFHOURIEWASKG-UHFFFAOYSA-N

• 2-ethoxy-N-(4-methylenecyclohexyl)acetamide is a useful research compound. Its molecular formula is C11H19NO2 and its molecular weight is 197.278. The purity is usually 95%.

2-[1-(3-Fluoropyridine-4-carbonyl)piperidin-4-yl]-6-phenylpyridazin-3-one

Usually In Stock

• CAS RN:
• 2379974-89-5

• Formula:
• C21H19FN4O2

• InChI:
• InChI=1S/C21H19FN4O2/c22-18-14-23-11-8-17(18)21(28)25-12-9-16(10-13-25)26-20(27)7-6-19(24-26)15-4-2-1-3-5-15/h1-8,11,14,16H,9-10,12-13H2

• InChIKey:
• AQNNXKFIWWNKDO-UHFFFAOYSA-N

• 2-[1-(3-Fluoropyridine-4-carbonyl)piperidin-4-yl]-6-phenylpyridazin-3-one is a useful research compound. Its molecular formula is C21H19FN4O2 and its molecular weight is 378.407. The purity is usually 95%.

(4,5-Dichloro-1-cyclopropyl-1H-pyrazol-3-YL)methanol

In Stock

• CAS RN:
• 2413374-89-5

• Formula:
• C7H8Cl2N2O

• InChI:
• InChI=1S/C7H8Cl2N2O/c8-6-5(3-12)10-11(7(6)9)4-1-2-4/h4,12H,1-3H2

• InChIKey:
• DVERFVSZHVPKMW-UHFFFAOYSA-N

• (4,5-Dichloro-1-cyclopropyl-1H-pyrazol-3-YL)methanol is a useful research compound. Its molecular formula is C7H8Cl2N2O and its molecular weight is 207.05. The purity is usually 95%.

(S)-1-(Naphthalen-2-yl)propan-1-amine hydrochloride

In Stock

• CAS RN:
• 1810074-89-5

• Formula:
• C13H16ClN

• InChI:
• InChI=1S/C13H15N.ClH/c1-2-13(14)12-8-7-10-5-3-4-6-11(10)9-12;/h3-9,13H,2,14H2,1H3;1H/t13-;/m0./s1

• InChIKey:
• CTQRODCNABQFFX-ZOWNYOTGSA-N

• (S)-1-(Naphthalen-2-yl)propan-1-amine hydrochloride is a useful research compound. Its molecular formula is C13H16ClN and its molecular weight is 221.728. The purity is usually 95%.